- Discovery of novel tricyclic compounds as squalene synthase inhibitors, Bioorganic & Medicinal Chemistry, 2012, 20(9), 3072-3093
Cas no 937063-34-8 (Methyl morpholine-2-carboxylate hydrochloride)
Methyl morpholine-2-carboxylate hydrochloride is a versatile organic compound primarily used as an intermediate in pharmaceutical synthesis and fine chemical applications. Its morpholine core and carboxylate ester functionality make it a valuable building block for the preparation of bioactive molecules, particularly in drug discovery and development. The hydrochloride salt form enhances stability and solubility, facilitating handling and reactivity in synthetic processes. This compound is characterized by its high purity and consistent performance, making it suitable for use in controlled reactions where precise stoichiometry is critical. Its structural features allow for further derivatization, enabling the synthesis of complex heterocyclic frameworks.
937063-34-8 structure
Product Name:Methyl morpholine-2-carboxylate hydrochloride
CAS No:937063-34-8
MF:C6H12ClNO3
MW:181.617381095886
MDL:MFCD17167182
CID:1026218
Update Time:2025-05-28
Methyl morpholine-2-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Methyl morpholine-2-carboxylate hydrochloride
- 2-Morpholinecarboxylic acid methyl ester hydrochloride
- Methyl morpholine-2-carboxylate hydrochloride
- Methyl 2-morpholine carboxylate Hydrochloride
- AK143336
- DYMNXWIUMADROW-UHFFFAOYSA-N
- BH109
- Methyl morpholine-2-carboxylate, HCl
- TRA0035716
- AK143324
- SY023260
- MethylMorpholine-2-carboxylateHydrochloride
- Methyl 2-morpholinecarboxylate hydrochloride
- ST1050332
- 2-Morpholinecarboxylic acid methyl ester HCl
- W9636
- FT
-
- MDL： MFCD17167182
- Inchi： 1S/C6H11NO3.ClH/c1-9-6(8)5-4-7-2-3-10-5;/h5,7H,2-4H2,1H3;1H
- InChI Key： DYMNXWIUMADROW-UHFFFAOYSA-N
- SMILES： Cl.O=C(C1CNCCO1)OC
Computed Properties
- Exact Mass: 181.05100
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 126
- Topological Polar Surface Area: 47.6
Experimental Properties
- Melting Point: 166-169°C
- PSA: 47.56000
- LogP: 0.27860
Methyl morpholine-2-carboxylate hydrochloride Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition：Inert atmosphere,Room Temperature
Methyl morpholine-2-carboxylate hydrochloride Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl morpholine-2-carboxylate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449036615-10g |
Methyl morpholine-2-carboxylate hydrochloride |
937063-34-8 | 97% | 10g |
$178.20 | 2023-08-31 | |
| Alichem | A449036615-25g |
Methyl morpholine-2-carboxylate hydrochloride |
937063-34-8 | 97% | 25g |
$371.00 | 2023-08-31 | |
| Alichem | A449036615-100g |
Methyl morpholine-2-carboxylate hydrochloride |
937063-34-8 | 97% | 100g |
$948.60 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GP002-200mg |
Methyl morpholine-2-carboxylate hydrochloride |
937063-34-8 | 97% | 200mg |
71.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GP002-1g |
Methyl morpholine-2-carboxylate hydrochloride |
937063-34-8 | 97% | 1g |
232.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GP002-5g |
Methyl morpholine-2-carboxylate hydrochloride |
937063-34-8 | 97% | 5g |
697.0CNY | 2021-08-04 | |
| Chemenu | CM163453-5g |
Methyl morpholine-2-carboxylate hydrochloride |
937063-34-8 | 97% | 5g |
$117 | 2021-08-05 | |
| Chemenu | CM163453-10g |
Methyl morpholine-2-carboxylate hydrochloride |
937063-34-8 | 97% | 10g |
$184 | 2021-08-05 | |
| Chemenu | CM163453-25g |
Methyl morpholine-2-carboxylate hydrochloride |
937063-34-8 | 97% | 25g |
$327 | 2021-08-05 | |
| Chemenu | CM163453-100g |
Methyl morpholine-2-carboxylate hydrochloride |
937063-34-8 | 97% | 100g |
$870 | 2021-08-05 |
Methyl morpholine-2-carboxylate hydrochloride Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; 15 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Methanol ; 0 - 10 °C; 1 h, rt; 4 h, rt → reflux
Reference
- Copper complexes for treatment of neurodegenerative disorders, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: 1-Chloroethyl chloroformate Solvents: 1,2-Dichloroethane ; 0 °C; 24 h, reflux
1.2 Solvents: Methanol ; 24 h, reflux
1.2 Solvents: Methanol ; 24 h, reflux
Reference
- Preparation of 4-sulfonylmorpholine derivatives as inhibitors of human 11-β-hydroxy steroid dehydrogenase type 1, Korea, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; 15 h, rt
Reference
- Preparation of tricyclic compounds such as pyrrolobenzoxazepine derivatives and analogs thereof for treatment of hypercholesteremia, hyperlipemia, and arteriosclerosis, Japan, , ,
Methyl morpholine-2-carboxylate hydrochloride Raw materials
- Methyl 4-benzylmorpholine-2-carboxylate
- Morpholine-2-carboxylic acid
- 4-Tert-Butyl 2-methyl morpholine-2,4-dicarboxylate
Methyl morpholine-2-carboxylate hydrochloride Preparation Products
Methyl morpholine-2-carboxylate hydrochloride Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
937063-34-8 (Methyl morpholine-2-carboxylate hydrochloride) Related Products
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- 1314999-04-6(methyl (2R)-morpholine-2-carboxylate)
- 135782-19-3(Methyl morpholine-2-carboxylate)
- 1352709-55-7((R)-Methyl morpholine-2-carboxylate hydrochloride)
- 107904-06-3(Ethyl Morpholine-2-carboxylate)
- 1969287-69-1(methyl (2S,6S)-6-methylmorpholine-2-carboxylate;hydrochloride)
- 135072-31-0(Ethyl 2-Morpholinecarboxylate Hydrochloride)
- 1314999-01-3(methyl (2S)-morpholine-2-carboxylate)
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